Cas no 613240-18-9 (Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate
• CAS No: 613240-18-9
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• MDL: MFCD09749389
• CID: 875675
• PubChem ID: 22064085
• Update Time: 2025-06-09

Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate
• Ethyl 5-[4-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylate
• 5-(4-Trifluoromethylphenyl) isoxazole-3-carboxylic acid ethyl ester
• 5-(4-Trifluoromethyl-phenyl)-isoxazole-3-carboxylic Acid Ethyl Ester
• AK103435
• ANW-64800
• CTK8C0511
• ethyl 5-(4-trifluoromethyl-phenyl)-isoxazole-3-carbox
• ethyl 5-[4-(trifluoromethyl)phenyl]-3-isoxazolecarboxylate
• KB-253484
• 5-(4-TRIFLUOROMETHYLPHENYL)-ISOXAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• DTXSID30622214
• DB-343014
• ethyl-5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate
• SCHEMBL766707
• SY069082
• Ethyl5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate
• CS-0454270
• ethyl 5-[4-(trifluoromethyl)phenyl]isoxazole-3-carboxylate
• 613240-18-9
• MFCD09749389

• MDL： MFCD09749389
• Inchi： 1S/C13H10F3NO3/c1-2-19-12(18)10-7-11(20-17-10)8-3-5-9(6-4-8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key： MKMLEMDGZCVWJB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC(C(=O)OCC)=NO1)(F)F

Computed Properties

• Exact Mass: 285.06127767g/mol
• Monoisotopic Mass: 285.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate

Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate (CAS No. 613240-18-9): A Comprehensive Overview

Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate (CAS No. 613240-18-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in various therapeutic applications, particularly in the development of novel bioactive molecules. The presence of both trifluoromethyl and phenyl substituents in its framework contributes to its unique chemical properties, making it a subject of intense study for researchers aiming to exploit its pharmacological potential.

The Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate molecule is a derivative of isoxazole, a heterocyclic compound known for its broad spectrum of biological activities. The isoxazole core is particularly valued for its role in the synthesis of various pharmacologically active agents, including antimicrobial, anti-inflammatory, and anticancer agents. The introduction of the trifluoromethyl group at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the ester functionality at the 3-position of the isoxazole ring provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on identifying novel scaffolds for drug discovery. Among these, isoxazole derivatives have emerged as a promising class of compounds due to their structural versatility and biological efficacy. The Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate (CAS No. 613240-18-9) stands out as a particularly intriguing molecule due to its unique combination of substituents that enhance its pharmacological profile. Specifically, the trifluoromethyl group has been shown to improve binding affinity to biological targets, while the phenyl ring contributes to favorable pharmacokinetic properties.

The synthesis of Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include condensation reactions to form the isoxazole core, followed by functionalization with the trifluoromethyl-substituted phenyl group and subsequent esterification. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate has been extensively studied in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits potent inhibitory effects against several target enzymes and receptors associated with inflammatory and neoplastic diseases. For instance, studies have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Furthermore, preliminary pharmacokinetic studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development.

The incorporation of computational chemistry techniques has significantly advanced the understanding of the molecular interactions between Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate and biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches complement experimental data by providing insights into the structural basis of biological activity. Additionally, quantum mechanical calculations have been employed to elucidate electronic properties and optimize synthetic routes.

In conclusion, Ethyl 5-(4-(trifluoromethyl)phenyl)isoxazole-3-carboxylate (CAS No. 613240-18-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of both trifluoromethyl and phenyl substituents enhances its pharmacological potential by improving lipophilicity and metabolic stability while providing opportunities for further chemical modifications. Ongoing research continues to explore its therapeutic applications, with particular focus on inflammatory and neoplastic diseases. As our understanding of molecular interactions evolves through advanced computational techniques and experimental methodologies, compounds like Ethyl 5-(4-(,),),),>carboxylic acid esters will undoubtedly play a crucial role in shaping future drug development strategies.>